Cas no 2034467-45-1 (N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 2034467-45-1
• MF: C₂₀H₂₂N₄OS
• MW: 366.479882717133
• CID: 6089325
• PubChem ID: 119105304
• Update Time: 2025-07-15

N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• AKOS026704366
• N-{[6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• F6560-8012
• N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• 2034467-45-1

• Inchi： 1S/C20H22N4OS/c1-24-14-16(13-23-24)17-7-6-15(11-21-17)12-22-19(25)20(8-2-3-9-20)18-5-4-10-26-18/h4-7,10-11,13-14H,2-3,8-9,12H2,1H3,(H,22,25)
• InChI Key： CNGMITDTIKRHIF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCC2C=NC(C3C=NN(C)C=3)=CC=2)=O)CCCC1

Computed Properties

• Exact Mass: 366.15143251g/mol
• Monoisotopic Mass: 366.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88Ų

Additional information on N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Introduction to N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2034467-45-1)

N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2034467-45-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the cyclopentane carboxamide class and is characterized by its complex molecular architecture, which includes a pyridine ring, a pyrazole moiety, and a thiophene substituent.

The pyridine ring and pyrazole moiety are well-known for their bioactive properties, making them valuable components in the design of pharmaceuticals. The thiophene substituent adds further complexity and can influence the compound's pharmacokinetic and pharmacodynamic profiles. The combination of these structural elements in N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide suggests a high degree of versatility in terms of its potential biological activities.

Recent studies have explored the pharmacological properties of this compound, with particular focus on its anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases.

In another study, researchers investigated the anti-cancer properties of N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide. The results, published in Cancer Research in 2023, demonstrated that the compound effectively inhibited the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to the compound's ability to induce apoptosis and cell cycle arrest, as well as to inhibit angiogenesis.

The cyclopentane carboxamide scaffold has also been shown to enhance the oral bioavailability and metabolic stability of the compound. This is a crucial factor in drug development, as it can significantly improve the therapeutic index and reduce the likelihood of adverse side effects. Preclinical studies have indicated that N-{6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide has favorable pharmacokinetic properties, making it a promising candidate for further clinical evaluation.

In addition to its potential therapeutic applications, N-{6-(1-methyl-1H-pyrazol-4-y l)pyridin -3 - ylmeth yl } - 1 - ( thioph en - 2 - yl ) cyclop ent ane - 1 - car boxam ide has been studied for its synthetic accessibility. Chemists have developed efficient synthetic routes to produce this compound, which involve multi-step reactions starting from readily available starting materials. These synthetic methods are not only cost-effective but also environmentally friendly, aligning with the principles of green chemistry.

The safety profile of N-{6-(1-methyl - 1 H - pyra zol - 4 - yl ) pyri din - 3 - ylm eth yl } - 1 - ( thiophe n - 2 - yl ) cyclo pent ane - 1 - car boxam ide has been extensively evaluated through various toxicity studies. In vitro assays have shown that the compound exhibits low cytotoxicity towards normal human cells at therapeutic concentrations. Furthermore, animal studies have not reported any significant adverse effects at doses relevant for therapeutic use.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and optimize the formulation of N-{6-(1-methyl - 1 H - pyra zol - 4 - yl ) pyri din - 3 - ylm eth yl } - 1 - ( thiophe n - 2 - yl ) cyclo pent ane - 1 - car boxam ide for clinical use. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects with various inflammatory and cancer conditions.

In conclusion, N-{6-(1-methyl - 1 H - pyra zol - 4 - yl ) pyri din - 3 - ylm eth yl } - 1 -( thiophe n - 2-y l) cyclo pent ane -(car boxam ide) (CAS No. 2034467–45–0) represents a promising candidate in the development of novel therapeutics for inflammatory diseases and cancer. Its unique structural features, combined with favorable pharmacological properties and synthetic accessibility, make it an attractive target for further research and development in medicinal chemistry.